
Toxicological Profile of 3,4,5-Tribromophenol:
An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,4,5-Tribromophenol

Cat. No.: B3086760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the available toxicological information for

3,4,5-Tribromophenol. It is intended for informational purposes for a professional audience

and should not be used for diagnostic or treatment purposes. A significant portion of the

detailed toxicological data available pertains to the isomer 2,4,6-Tribromophenol. Due to a lack

of specific studies on the 3,4,5-isomer, some information from its more studied counterpart is

presented for comparative and contextual purposes and should be interpreted with caution.

Introduction
3,4,5-Tribromophenol is a member of the brominated phenol class of compounds. While its

isomer, 2,4,6-Tribromophenol, is widely used as a flame retardant, fungicide, and chemical

intermediate, specific applications and production volumes of 3,4,5-Tribromophenol are not as

well-documented in publicly available literature. This guide synthesizes the known toxicological

data for 3,4,5-Tribromophenol, highlighting areas where data is sparse and providing detailed

information on the closely related 2,4,6-isomer to offer a broader understanding of the potential

hazards associated with this class of compounds.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of a compound is essential for

predicting its environmental fate, bioavailability, and toxicokinetics.
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Property
Value (3,4,5-
Tribromophenol)

Value (2,4,6-
Tribromophenol)

Reference

CAS Number 116434-90-3 118-79-6 [1]

Molecular Formula C₆H₃Br₃O C₆H₃Br₃O [2]

Molecular Weight 330.80 g/mol 330.80 g/mol [2]

Appearance Not specified
White to pink

powder/crystals
[3]

Melting Point Not specified 90-94 °C

Boiling Point Not specified 282-290 °C

Water Solubility Not specified 71 mg/L (15°C) [4]

LogP (Octanol/Water

Partition Coefficient)
3.6 4.4 [2][3]

Toxicological Data
Comprehensive toxicological data for 3,4,5-Tribromophenol is limited. The available

information primarily consists of hazard classifications. In contrast, extensive studies have been

conducted on 2,4,6-Tribromophenol.

Acute Toxicity
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Endpoint Species Route
Value (3,4,5-
Tribromoph
enol)

Value (2,4,6-
Tribromoph
enol)

Reference

LD50 Rat Oral

Harmful if

swallowed

(GHS

Category 4)

1,486 - 5,012

mg/kg
[2][5][6]

LD50 Rat Dermal

Harmful in

contact with

skin (GHS

Category 4)

> 2,000

mg/kg
[2][5]

LC50 Rat Inhalation

Harmful if

inhaled (GHS

Category 4)

> 50 mg/L

(4h)
[2][6]

EC50 (48h)
Daphnia

magna
- Not available

0.26 - 1.57

mg/L
[5][7]

EC50 (96h)

Scenedesmu

s

quadricauda

- Not available 2.67 mg/L [7]

Repeated Dose Toxicity
No specific repeated dose toxicity studies for 3,4,5-Tribromophenol were identified.

For 2,4,6-Tribromophenol, a combined repeated dose and reproductive/developmental toxicity

screening test in rats identified a NOAEL of 100 mg/kg/day based on salivation and increased

creatinine at higher doses.[8]

Genotoxicity and Carcinogenicity
There is no available data on the genotoxicity or carcinogenicity of 3,4,5-Tribromophenol.

For 2,4,6-Tribromophenol, in vitro bacterial gene mutation assays were negative.[5] However,

an in vitro chromosomal aberration test was positive.[5] An in vivo micronucleus assay was
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negative.[5] No long-term carcinogenicity studies in animals were identified.[7]

Reproductive and Developmental Toxicity
No specific reproductive or developmental toxicity studies for 3,4,5-Tribromophenol were

found.

For 2,4,6-Tribromophenol, a screening study in rats established a NOAEL of 300 mg/kg/day for

reproductive/developmental toxicity, with reduced neonatal viability and body weight observed

at 1,000 mg/kg/day.[8] Chronic exposure in zebrafish has been shown to impair reproduction by

altering steroid hormone levels and gene expression.[9]

Mechanisms of Toxicity & Signaling Pathways
The precise mechanisms of toxicity for 3,4,5-Tribromophenol have not been elucidated.

However, studies on the 2,4,6-isomer suggest potential pathways that may be relevant.

2,4,6-Tribromophenol is suggested to exert its toxic effects through several mechanisms,

including:

Endocrine Disruption: It has been shown to interfere with the endocrine system. In zebrafish,

it alters plasma testosterone and estradiol levels and modulates the expression of

steroidogenic genes.[10]

Neurotoxicity: In vitro studies using human neuroblastoma cells (SH-SY5Y) have shown that

2,4,6-tribromophenol can induce cell differentiation, inhibit cell growth, and increase

acetylcholinesterase activity, suggesting a potential for neurotoxic effects.[11]

Induction of Apoptosis: In human peripheral blood mononuclear cells (PBMCs), 2,4,6-

tribromophenol has been demonstrated to induce apoptosis, primarily through the

mitochondrial (intrinsic) pathway. This is characterized by changes in mitochondrial

membrane potential and the activation of caspases.[8]

The following diagram illustrates a potential logical flow for the induction of apoptosis by 2,4,6-

Tribromophenol based on in vitro studies.
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Fig. 1: Proposed intrinsic apoptosis pathway induced by 2,4,6-TBP.

Experimental Protocols
Detailed experimental protocols for toxicological studies on 3,4,5-Tribromophenol are not

available in the reviewed literature. The following are representative protocols for key studies

conducted on 2,4,6-Tribromophenol.

OECD TG 422: Combined Repeated Dose Toxicity Study
with the Reproduction/Developmental Toxicity
Screening Test

Test Species: Sprague-Dawley rats.

Administration: Gavage.

Dosage Levels: 0 (vehicle), 100, 300, and 1,000 mg/kg/day.

Duration: Males were dosed for 42 days (14 days pre-mating, mating period, and 14 days

post-mating). Females were dosed for 14 days pre-mating, during mating, gestation, and up

to day 4 of lactation.

Parental Parameters Monitored: Clinical signs, body weight, food consumption, estrous

cycles, copulation, fertility, gestation duration, parturition, organ weights, hematology, and

clinical chemistry.

Offspring Parameters Monitored: Viability, number of pups, body weight, and clinical signs.

Reference:[8]

The workflow for this type of study can be visualized as follows:
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Fig. 2: Workflow for OECD TG 422 Study.

In Vitro Apoptosis Assay in Human Peripheral Blood
Mononuclear Cells (PBMCs)

Test System: Human PBMCs isolated from leukocyte-platelet buffy coats.

Test Compounds: 2,4,6-Tribromophenol.

Concentrations: Ranging from 0.01 to 50 µg/mL.
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Incubation Time: 24 hours.

Endpoints Measured:

Phosphatidylserine exposure (Annexin V staining).

Mitochondrial membrane potential.

Cytosolic calcium ion levels.

Caspase-8, -9, and -3 activation.

Poly (ADP-ribose) polymerase-1 (PARP-1) cleavage.

DNA fragmentation and chromatin condensation.

Reference:[8]

Summary and Conclusion
The toxicological profile of 3,4,5-Tribromophenol is largely incomplete, with available data

limited to GHS hazard classifications indicating potential for acute toxicity upon ingestion,

dermal contact, and inhalation, as well as skin and eye irritation and respiratory sensitization.[1]

[2] There is a critical lack of quantitative data from in vivo and in vitro studies on its repeated

dose toxicity, genotoxicity, carcinogenicity, and reproductive and developmental effects.

In contrast, the isomer 2,4,6-Tribromophenol has undergone more extensive toxicological

evaluation. It exhibits moderate acute toxicity and has been shown to be an endocrine disruptor

and a potential neurotoxin and inducer of apoptosis. While this information provides a valuable

reference point for the potential hazards of brominated phenols, it is crucial to emphasize that

direct extrapolation of these findings to 3,4,5-Tribromophenol is not scientifically valid without

specific studies on this isomer.

For professionals in research, drug development, and chemical safety, the significant data gaps

for 3,4,5-Tribromophenol underscore the need for further investigation to adequately

characterize its toxicological profile and potential risks to human health and the environment.

Any handling or research involving this compound should proceed with caution, adhering to the

safety information provided in the available Safety Data Sheets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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